
Protocol for dissolving Ischemin sodium for
experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1150106 Get Quote

Application Notes and Protocols for Ischemin
Sodium
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ischemin sodium salt is a cell-permeable inhibitor of the CREB-binding protein (CBP)

bromodomain. Its mechanism of action involves the inhibition of the interaction between p53

and CBP, leading to a decrease in p53 transcriptional activity. This compound has

demonstrated protective effects against doxorubicin-induced apoptosis in cardiomyocytes in

vitro, making it a valuable tool for research in epigenetics, cancer biology, and cardiovascular

disease. These application notes provide detailed protocols for the dissolution and preparation

of Ischemin sodium for experimental use.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility of Ischemin sodium is

provided in the table below.
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Property Value

Chemical Name

sodium (E)-5-((2-amino-4-hydroxy-5-

methylphenyl)diazenyl)-2,4-

dimethylbenzenesulfonate

Molecular Formula C₁₅H₁₆N₃O₄SNa

Molecular Weight 357.36 g/mol

Purity ≥99% (HPLC)

Solubility in Water Soluble to 100 mM (~35.74 mg/mL)

Solubility in DMSO Soluble to 100 mM (~35.74 mg/mL)

Storage and Stability
Proper storage is crucial to maintain the integrity of Ischemin sodium.

Form
Storage
Temperature

Shelf Life Notes

Powder -20°C 3 years
Store in a dry, dark

place.

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution -20°C 1 month

For shorter-term

storage, aliquot to

avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
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This protocol describes the preparation of a high-concentration stock solution of Ischemin
sodium in dimethyl sulfoxide (DMSO).

Materials:

Ischemin sodium salt powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of Ischemin sodium powder to reach room temperature before

opening to prevent condensation.

Weighing (Optional, if not pre-aliquoted): If working from a bulk container, weigh the desired

amount of Ischemin sodium in a sterile microcentrifuge tube. For example, to prepare 1 mL

of a 100 mM solution, you would need 35.74 mg.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the Ischemin
sodium powder. To prepare a 100 mM stock solution from 10 mg of powder:

Volume of DMSO = (Mass of Ischemin) / (Molecular Weight * Desired Concentration)

Volume of DMSO = (0.010 g) / (357.36 g/mol * 0.1 mol/L) = 0.0002798 L = 279.8 µL

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming to 37°C and sonication in an ultrasonic bath can be used to aid

dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

This minimizes the number of freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).

Protocol 2: Preparation of a 100 mM Stock Solution in
Water
This protocol is suitable for experiments where DMSO may be undesirable.

Materials:

Ischemin sodium salt powder

Nuclease-free, sterile water

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Bring the vial of Ischemin sodium powder to room temperature before opening.

Solvent Addition: Add the calculated volume of sterile water to the vial. To prepare a 100 mM

stock solution from 10 mg of powder, add 279.8 µL of water.

Dissolution: Securely cap the vial and vortex until the solid is fully dissolved.

Aliquoting: Distribute the aqueous stock solution into sterile, single-use aliquots.

Storage: Store the aliquots at -80°C. It is recommended to use aqueous solutions promptly

after preparation.

Protocol 3: Preparation of Working Solutions for in vitro
Experiments
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This protocol outlines the dilution of the stock solution to a final working concentration in cell

culture media.

Materials:

Ischemin sodium stock solution (e.g., 100 mM in DMSO)

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Ischemin sodium stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution required to achieve the desired

final concentration in your experimental volume. The formula C1V1 = C2V2 can be used:

C1 = Concentration of stock solution (e.g., 100 mM)

V1 = Volume of stock solution to add (unknown)

C2 = Desired final concentration (e.g., 10 µM)

V2 = Final volume of cell culture medium (e.g., 2 mL)

V1 = (C2 * V2) / C1 = (10 µM * 2 mL) / 100,000 µM = 0.0002 mL = 0.2 µL

Serial Dilution (Recommended): To accurately pipette small volumes, it is advisable to

perform a serial dilution. For example, first, dilute the 100 mM stock 1:100 in sterile medium

to create an intermediate 1 mM solution. Then, use this intermediate solution for the final

dilution into your culture vessel.

Final Dilution: Add the calculated volume of the stock or intermediate solution to the cell

culture medium. Mix gently by swirling or pipetting up and down.
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Vehicle Control: Prepare a vehicle control by adding the same volume of the solvent (e.g.,

DMSO) used for the stock solution to an equivalent volume of cell culture medium. The final

concentration of the solvent should be consistent across all experimental conditions and

should not exceed a level that is toxic to the cells (typically <0.1% for DMSO).

Visualized Workflows and Mechanisms
Mechanism of Action: Ischemin Inhibition of CBP-p53
Interaction
The following diagram illustrates the inhibitory effect of Ischemin on the interaction between

CBP and the tumor suppressor protein p53. In normal cellular processes, CBP acts as a

coactivator for p53, promoting the transcription of genes involved in cell cycle arrest and

apoptosis. Ischemin, by binding to the bromodomain of CBP, prevents this interaction, thereby

downregulating p53-mediated transcriptional activity.
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Ischemin inhibits the CBP-p53 interaction.

Experimental Workflow: From Powder to Working
Solution
This workflow diagram outlines the key steps for preparing Ischemin sodium solutions for

experimental use.
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Workflow for Ischemin sodium solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1150106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Protocol for dissolving Ischemin sodium for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150106#protocol-for-dissolving-ischemin-sodium-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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